Cas no 950452-19-4 (2-(1,1-dioxo-4H-1$l^{6},2,4-benzothiadiazin-3-yl)-N-(4-sulfamoylphenyl)acetamide)

• Product Name: 2-(1,1-dioxo-4H-1$l^{6},2,4-benzothiadiazin-3-yl)-N-(4-sulfamoylphenyl)acetamide
• CAS No: 950452-19-4
• MF: C₁₅H₁₄N₄O₅S₂
• MW: 394.425460338593
• CID: 6072373
• PubChem ID: 22588758
• Update Time: 2025-06-08

2-(1,1-dioxo-4H-1$l^{6},2,4-benzothiadiazin-3-yl)-N-(4-sulfamoylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,1-dioxo-4H-1$l^{6},2,4-benzothiadiazin-3-yl)-N-(4-sulfamoylphenyl)acetamide
• 2-(1,1-dioxido-2H-benzo[e][1,2,4]thiadiazin-3-yl)-N-(4-sulfamoylphenyl)acetamide
• F3407-3839
• 950452-19-4
• AKOS002105612
• VU0626898-1
• 2-(1,1-DIOXIDO-2H-1,2,4-BENZOTHIADIAZIN-3-YL)-N-(4-SULFAMOYLPHENYL)ACETAMIDE
• 2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-sulfamoylphenyl)acetamide

• Inchi： 1S/C15H14N4O5S2/c16-25(21,22)11-7-5-10(6-8-11)17-15(20)9-14-18-12-3-1-2-4-13(12)26(23,24)19-14/h1-8H,9H2,(H,17,20)(H,18,19)(H2,16,21,22)
• InChI Key： KIRFLQWIFDNGFX-UHFFFAOYSA-N
• SMILES： S1(C2=C([H])C([H])=C([H])C([H])=C2N([H])C(C([H])([H])C(N([H])C2C([H])=C([H])C(=C([H])C=2[H])S(N([H])[H])(=O)=O)=O)=N1)(=O)=O

Computed Properties

• Exact Mass: 394.04056191g/mol
• Monoisotopic Mass: 394.04056191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 165Ų

Additional information on 2-(1,1-dioxo-4H-1$l^{6},2,4-benzothiadiazin-3-yl)-N-(4-sulfamoylphenyl)acetamide

2-(1,1-Dioxo-4H-1λ6,2,4-Benzothiadiazin-3-yl)-N-(4-sulfamoylphenyl)acetamide: A Comprehensive Overview

2-(1,1-Dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)-N-(4-sulfamoylphenyl)acetamide, also known by its CAS number 950452-19-4, is a highly specialized organic compound with significant applications in the fields of pharmacology and materials science. This compound belongs to the class of benzothiadiazines, which are known for their unique structural properties and potential bioactivity. The molecule combines a benzothiadiazine ring system with an acetamide group and a sulfamoylphenyl substituent, making it a promising candidate for various research and development activities.

The structure of 950452-19-4 is characterized by a benzothiadiazine core, which is a fused bicyclic system consisting of a benzene ring and a thiadiazine ring. The thiadiazine moiety is further substituted with a dioxo group at the 1-position and an acetamide group at the 3-position. The acetamide group is connected to a sulfamoylphenyl substituent via an amide bond. This combination of functional groups imparts the compound with unique electronic and steric properties, making it suitable for applications in drug design and material synthesis.

Recent studies have highlighted the potential of benzothiadiazines as scaffolds for developing bioactive molecules. For instance, researchers have explored the use of these compounds in anti-inflammatory and antitumor drug discovery. The sulfamoylphenyl group in 950452-19-4 is particularly interesting due to its ability to modulate biological processes through hydrogen bonding and π-interactions. This makes the compound a valuable tool in medicinal chemistry research.

In terms of synthesis, 950452-19-4 can be prepared through a multi-step process involving coupling reactions and cyclization. The synthesis typically starts with the preparation of the benzothiadiazine core, followed by functionalization with the acetamide and sulfamoylphenyl groups. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the reaction conditions, ensuring high yields and purity.

The physicochemical properties of 950452-19-4 have been extensively studied to understand its behavior under various conditions. For example, its solubility in different solvents has been determined using high-performance liquid chromatography (HPLC), while its thermal stability has been evaluated using thermogravimetric analysis (TGA). These studies provide critical insights into the compound's suitability for practical applications.

In conclusion, 2-(1,1-Dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)-N-(4-sulfamoylphenyl)acetamide (CAS No: 950452-19-4) represents a cutting-edge molecule with immense potential in scientific research and industrial applications. Its unique structure and functional groups make it a valuable asset in the development of novel drugs and advanced materials. As research continues to uncover new properties and applications of this compound, it is poised to play a significant role in shaping future innovations across multiple disciplines.